Cas no 1603585-39-2 (Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]-)

• Product Name: Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]-
• CAS No: 1603585-39-2
• MF: C₁₀H₁₉BrS
• MW: 251.22686123848
• CID: 5282804
• Update Time: 2025-10-05

Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]-

• Inchi： 1S/C10H19BrS/c1-12-7-6-10(8-11)9-4-2-3-5-9/h9-10H,2-8H2,1H3
• InChI Key： TVJVAHKKVCVOHD-UHFFFAOYSA-N
• SMILES： C1(C(CBr)CCSC)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]-

Introduction to Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- (CAS No. 1603585-39-2)

Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- (CAS No. 1603585-39-2) is a specialized organic compound with a unique structure and a range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound features a cyclopentane ring substituted with a bromomethyl and a methylthio group on a propyl chain, making it an intriguing subject for both academic research and industrial development.

The chemical structure of Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- is characterized by its cyclopentane core, which provides a stable and rigid framework. The bromomethyl group introduces reactivity and functional versatility, while the methylthio group adds sulfur functionality, which can be crucial for various chemical transformations and biological interactions. These features collectively make this compound a valuable building block in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- in several areas. In the realm of medicinal chemistry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, the bromomethyl group can be readily converted into other functional groups through various chemical reactions, such as nucleophilic substitution or elimination processes. This flexibility allows researchers to tailor the compound to specific biological targets or therapeutic needs.

In addition to its synthetic utility, Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties due to the presence of the methylthio group, which can interact with cellular thiols and modulate signaling pathways involved in inflammation. Further research is needed to fully understand the mechanisms underlying these effects and to explore their therapeutic potential.

The stability and reactivity of Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- also make it an attractive candidate for use in materials science. Its unique combination of functional groups can be leveraged to design novel polymers or coatings with enhanced properties. For example, the bromomethyl group can serve as a reactive site for cross-linking reactions, while the methylthio group can contribute to improved adhesion or barrier properties.

In the context of environmental chemistry, Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- has been studied for its biodegradability and environmental impact. Research indicates that this compound can be metabolized by certain microorganisms, suggesting that it may have a lower environmental persistence compared to other organic compounds with similar structures. This characteristic is particularly important for applications where environmental sustainability is a key consideration.

The synthesis of Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of a cyclopentane derivative followed by thiomethylation of the resulting bromoalkane. Advances in catalytic methods and green chemistry approaches have led to more efficient and environmentally friendly synthesis strategies, further enhancing the practicality of this compound in various applications.

In conclusion, Cyclopentane, [1-(bromomethyl)-3-(methylthio)propyl]- (CAS No. 1603585-39-2) is a versatile organic compound with significant potential in multiple scientific and industrial domains. Its unique chemical structure provides a foundation for diverse applications in medicinal chemistry, materials science, and environmental studies. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance as a valuable tool in modern scientific exploration.